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Compound of Interest

Compound Name: AGK7

Cat. No.: B7729910 Get Quote

Essential Safety and Handling Guide for AGK7
This guide provides crucial safety and logistical information for the proper handling and

disposal of AGK7, a SIRT2 inhibitor utilized in laboratory research. Adherence to these

procedures is vital for ensuring the safety of all personnel and maintaining a secure research

environment.

Understanding AGK7
AGK7 is a chemical compound with the following identifiers:

Chemical Formula: C₂₃H₁₃Cl₂N₃O₂

Molecular Weight: 434.3 Da

CAS Number: 304896-21-7

It is a crystalline solid, soluble in Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF).[1]

[2][3][4] AGK7 is intended for research use only and is not for human administration.[2][5]

Personal Protective Equipment (PPE)
The following personal protective equipment must be worn at all times when handling AGK7 to

minimize exposure and ensure personal safety.
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PPE Category Item Specification

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be ANSI Z87.1 compliant.

Provides protection from

splashes and airborne

particles.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Inspect for

tears or degradation before

each use.

Body Protection Laboratory Coat

A full-length lab coat should be

worn to protect skin and

clothing from contamination.

Respiratory
Fume Hood or Ventilated

Enclosure

All handling of AGK7 powder

should be conducted in a fume

hood or other ventilated

enclosure to avoid dust

inhalation.

Step-by-Step Handling Procedures
3.1. Preparation and Weighing

Work Area Preparation: Ensure the designated work area, preferably within a certified

chemical fume hood, is clean and uncluttered.

Gather Materials: Assemble all necessary equipment, including a microbalance, weigh paper

or boat, spatula, and appropriate solvent for solubilization.

Don PPE: Put on all required personal protective equipment as outlined in the table above.

Weighing: Carefully weigh the desired amount of AGK7. Avoid generating dust. If any static

is present on the weigh boat, use an anti-static gun.

3.2. Solubilization
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Solvent Addition: In the fume hood, add the appropriate solvent (e.g., DMSO) to the vessel

containing the weighed AGK7.

Dissolving: Gently swirl or vortex the solution until the AGK7 is fully dissolved. Warming may

be necessary for complete solubilization in some solvents.[3]

Labeling: Clearly label the container with the compound name (AGK7), concentration,

solvent, and date of preparation.

3.3. Storage

Solid Form: Store AGK7 as a crystalline solid at -20°C in a tightly sealed container.[2][4]

In Solution: The storage conditions for AGK7 in solution will depend on the solvent used. For

long-term storage, it is generally recommended to aliquot the solution and store it at -20°C or

-80°C to minimize freeze-thaw cycles.

Spill Management
In the event of a spill, follow these procedures immediately.

Initial Response Assessment Cleanup Procedure Disposal

Alert others in the area Evacuate the immediate area if necessary Assess the size and nature of the spill Don appropriate PPE Contain the spill with absorbent material Collect contaminated material into a sealed container Decontaminate the area Label waste container Dispose of as hazardous waste

Click to download full resolution via product page

Caption: Workflow for handling an AGK7 spill.

Disposal Plan
All waste materials contaminated with AGK7 must be treated as hazardous chemical waste.

Waste Segregation:
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Solid Waste: Collect all used weigh boats, contaminated gloves, and other solid materials

in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Dispose of unused solutions containing AGK7 in a designated, sealed, and

clearly labeled hazardous liquid waste container. Do not pour down the drain.

Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical

name "AGK7," and the primary hazard (e.g., "Chemical Irritant").

Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department. Follow all local, state, and federal

regulations for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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